1H-Indene, 2-(1-methylethyl)-4-phenyl-
Description
1H-Indene, 2-(1-methylethyl)-4-phenyl-, also known as 2-isopropyl-4-phenylindene, is a bicyclic aromatic hydrocarbon with a fused benzene and cyclopentene ring system. This configuration imparts unique steric and electronic properties, influencing reactivity, solubility, and thermal stability.
Key structural features include:
- Position 2: A branched isopropyl group, contributing steric bulk.
- Position 4: A phenyl group, enhancing aromatic conjugation and hydrophobicity.
This compound is structurally related to derivatives such as 2-ethyl-4-phenylindene (C₁₇H₁₆) and 4-(4-tert-butylphenyl)-2-isopropylindene (C₂₂H₂₆), which share substitution patterns but differ in substituent complexity .
Properties
Molecular Formula |
C18H18 |
|---|---|
Molecular Weight |
234.3 g/mol |
IUPAC Name |
4-phenyl-2-propan-2-yl-1H-indene |
InChI |
InChI=1S/C18H18/c1-13(2)16-11-15-9-6-10-17(18(15)12-16)14-7-4-3-5-8-14/h3-10,12-13H,11H2,1-2H3 |
InChI Key |
PYQXXOYKKVYSOV-UHFFFAOYSA-N |
Canonical SMILES |
CC(C)C1=CC2=C(C1)C=CC=C2C3=CC=CC=C3 |
Origin of Product |
United States |
Comparison with Similar Compounds
Structural and Molecular Comparisons
The table below compares 2-isopropyl-4-phenylindene with analogs based on substituents, molecular formulas, and physical properties:
Substituent Effects on Properties
- Aromatic Substitution : The phenyl group at position 4 increases molecular weight and enhances π-π stacking interactions, improving thermal stability. For example, 4-(4-tert-butylphenyl)-2-isopropylindene has a predicted boiling point of 412.1°C, significantly higher than simpler analogs .
- Electronic Effects : Electron-donating groups like methyl or isopropyl at position 2 may activate the indene ring toward electrophilic attack, while aryl groups at position 4 delocalize electron density, altering reactivity .
Functional Group Variations
- Fluorinated Derivatives : Compounds such as 5-fluoro-2-methyl-1-(4-methylphenyl)indene (C₁₇H₁₅F, MW 238.30) demonstrate how electronegative substituents like fluorine can modify electronic properties and binding affinities .
- Methoxy-Substituted Analogs : 3-(4-Methoxyphenyl)indene (C₁₆H₁₄O) introduces a polar methoxy group, increasing solubility in polar solvents compared to purely hydrocarbon-based derivatives .
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